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At a Glance: Male Lures for Fruit Fly Surveillance

The table below summarizes the key male lures and their performance based on recent field studies.

Target Key Comparative Effective Key
Lure Name . .
Species/Groups Performance Longevity References
Trimedlure Male Ceratitis spp., Standard attractant; more Varies by [2] [3][1]
(TML) especially C. capitata effective than Capilure and  dispenser (6-8
(Medfly) Enriched Ginger Root Oil weeks for
(EGRO) when weathered common
[1]. plugs) [2].
Natural Oil Male Ceratitis capitata  As effective as fresh liquid Up to 20 [2]
Blends (e.g., (Medfly) TML even after 20 weeks weeks [2].
o-copaene) of weathering,
outperforming other TML
formulations [2].
Methyl Male Bactrocera spp. A very powerful attractant Long-lasting, [3] [4]
Eugenol (e.g., B. dorsalis) used in Male Annihilation but dispenser-
(ME) Technique (MAT); high dependent [3].

density of point sources
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Target
Species/Groups

Lure Name

Key Comparative
Performance

Longevity

Effective Key

References

Male Bactrocera and
Zeugodacus spp.

Cue-lure (CL)
| Raspberry
Ketone (RK)

Food Baits Both sexes of multiple
(e.g., Torula species (e.g., C.
Yeast) capitata, B. dorsalis,

Anastrepha spp.)

may cause interference
and reduce effectiveness

[4].

A key attractant for these
species; generally

considered less powerful
than Methyl Eugenol [4].

TYB is more effective than
synthetic food baits for B.
dorsalis and Z. cucurbitae;
performance against C.
capitata is comparable to

some new vial-lures [5] [6].

Long-lasting, [3] [4]
but dispenser-
dependent [3].

Short-lasting [5] [6]
(1-2 weeks for
liquid TYB) [5].

Detailed Performance and Experimental Data

Trimedlure and Its Alternatives

Trimedlure (TML) is a synthetic attractant critical for detecting Medfly males, though it has limitations in

field longevity and power [3] [1]. Research focuses on improving its formulations and finding alternatives.

e Comparison with Capilure and Enriched Ginger Root Oil: A field study in Hawaii compared fresh
and weathered lures. While fresh TML and Capilure performed similarly, TML-baited traps captured
significantly more Medflies when lures were aged 1, 3, 8, or 10 weeks. Similarly, aged TML
outperformed aged Enriched Ginger Root Oil (EGRO) after 3 and 6 weeks, indicating that neither is
an adequate substitute for TML when longevity is required [1].

¢ Novel Natural Oil Formulation: A 2023 field study tested a natural oil blend containing a-copaene
against various TML dispensers over 20 weeks. The natural oil formulation performed as well as
fresh liquid TML throughout the entire 20-week period, demonstrating significantly longer
effectiveness than standard TML plugs or sachets [2].
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Methyl Eugenol and the "Male Annihilation Technique"

Methyl Eugenol (ME) is a potent plant-derived lure for males of destructive pests like the Oriental fruit fly
(Bactrocera dorsalis). It is a cornerstone of the Male Annihilation Technique (MAT), which uses a high

density of lure-and-toxin points to suppress or eradicate populations [4].

A 2019 field test in Hawaii challenged conventional MAT application densities. The study used mark-
release-recapture methods to evaluate the effectiveness of SPLAT-MAT-ME applied at different densities.
Counterintuitively, the results showed decreasing male fly recapture (kill) percentages with increasing
application density [4]. This suggests that lower densities might be more effective and cost-efficient,

possibly by reducing olfactory interference between nearby dispensers.

Food Baits for Broad-Spectrum Trapping

Food baits attract both sexes of a wide range of fruit fly species, making them invaluable for detection
programs. The standard Torula Yeast Borax (TYB) solution is highly effective but requires frequent

replacement [5].

New, long-lasting synthetic food baits (ammonium acetate, putrescine, and trimethylamine) in vial-type

dispensers were tested against TYB in multiple countries. The results were species-specific [5]:

¢ For Medfly (C. capitata), captures with the new vial-lures were equal to or greater than captures in
TYB-baited traps over 6-10 weeks.

e For the Oriental fruit fly (B. dorsalis), none of the synthetic baits tested were as effective as TYB [5]
[6].

e Data for Anastrepha spp. were inconsistent [5].

Key Experimental Protocols

The following diagrams summarize the core methodologies from the cited research to provide a clear

overview of how these comparative data were generated.

Field Comparison of Male Lures

© 2026 Smolecule. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6407772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6407772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11765634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11765634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11765634/
https://www.sciencedirect.com/science/article/pii/S1226861524001183
https://pmc.ncbi.nlm.nih.gov/articles/PMC11765634/
https://www.smolecule.com/products/s576064?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U | e Specifications & Pricing

Select Field Site

(e.g,, host crop orchard) G\smgn Trap Treatmentsj (Deploy Traps in GntD Age Lures (Serwce Traps & Collect Capture9 Analyze Data

Determine relative
attractiveness and longevity

4 Y A4 4 v
Assign Trap Treatments Deploy Traps in Grid Age Lures Service Traps & Collect Captures Report Findings
Qe.g., TML, EGRO, CapilureD QRandomized/blocked design) (Weather for specified periods) (Regular intervals) dentify and Count Target Species (Performance comparison of lures)

Analyze Data
(Statistical comparison of capture counts)

Click to download full resolution via product page

Mark-Release-Recapture for MAT Efficacy
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Decision Workflow for Lure Selection

This flowchart can help guide the initial selection of an attractant based on program priorities.
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Practical Considerations for Surveillance Programs

When implementing a trapping program, consider these practical aspects derived from the research:
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e Dispenser Technology Matters: The formulation and physical design of the dispenser significantly
impact release rates and effective longevity. New vial-lures and polymeric dispensers aim to provide
more consistent performance than traditional cotton wicks or plugs [5] [3].

e Species-Specificity is Key: No single lure is universally best. The most effective lure for a Medfly
(Ceratitis capitata) program will differ from one targeting Oriental fruit fly (Bactrocera dorsalis). A
combination of male lures and food baits is often necessary for comprehensive surveillance [5].

e Cost vs. Performance: While new formulations like natural oils or long-lasting vial-lures may have a
higher unit cost, their extended service life can reduce labor costs for trap servicing, leading to
potential overall savings [5] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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